Cas no 391669-54-8 (1-Pentyn-3-ol, 3-methyl-1-(2-thienyl)-)

• Product Name: 1-Pentyn-3-ol, 3-methyl-1-(2-thienyl)-
• CAS No: 391669-54-8
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 1499460
• Update Time: 2024-08-24

1-Pentyn-3-ol, 3-methyl-1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentyn-3-ol, 3-methyl-1-(2-thienyl)-
• 3-Methyl-1-(2-thienyl)-1-pentyn-3-ol

• Inchi： 1S/C10H12OS/c1-3-10(2,11)7-6-9-5-4-8-12-9/h4-5,8,11H,3H2,1-2H3
• InChI Key： HQDPMWHOHZZPGM-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)#CC(C)(O)CC

Computed Properties

• Exact Mass: 180.06096

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 283.4±20.0 °C(Predicted)
• PSA: 20.23
• pka: 12.81±0.29(Predicted)